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Compound of Interest

Compound Name: 3-Chloro-2-methoxyphenol

CAS No.: 77102-92-2

Cat. No.: B1584002

Get Quote

Executive Summary & Chemical Identity[1][2][3][4]
3-Chloro-2-methoxyphenol (commonly referred to as 3-Chloroguaiacol) represents a critical

structural isomer in the chlorophenol family. Unlike its para-substituted analog (4-

chloroguaiacol), which forms readily during electrophilic aromatic substitution, the 3-chloro

isomer requires specific synthetic control to overcome steric and electronic directing effects.[1]

This compound serves as a vital intermediate in the synthesis of vanilloid-based

pharmaceuticals and is a primary analyte in environmental toxicology, serving as a specific

marker for pulp bleaching effluents and water disinfection byproducts.[1]

Core Physicochemical Data[1]
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Property Value Technical Note

IUPAC Name 3-Chloro-2-methoxyphenol
Phenol is C1; Methoxy is C2;

Chlorine is C3.

Common Name 3-Chloroguaiacol
Distinct from 4-chloroguaiacol

(CAS 16766-30-6).

CAS Number 77102-92-2

Note: Often confused with

generic chloroguaiacol

mixtures.

Molecular Formula C₇H₇ClO₂

Molecular Weight 158.58 g/mol
Monoisotopic Mass: 158.0135

Da

Physical State Crystalline Solid / Oil MP: ~31–33 °C; BP: ~235 °C

Acidity (pKa) ~8.5

Slightly more acidic than

guaiacol (pKa 9.[2][3]98) due

to inductive (-I) effect of Cl.

LogP 2.4
Moderate lipophilicity; suitable

for CNS drug scaffolds.

Synthetic Pathways & Regioselectivity[1]
The "Orthogonal" Challenge
Synthesizing 3-chloro-2-methoxyphenol presents a classic organic chemistry challenge:

Regioselectivity.

Direct Chlorination (The Trap): Treating guaiacol (2-methoxyphenol) with

or

predominantly yields 4-chloroguaiacol and 5-chloroguaiacol. The hydroxyl (-OH) and
methoxy (-OMe) groups are ortho/para directors. The position para to the strong -OH donor
(C4) is most activated. The C3 position (between OH and OMe) is sterically crowded and
electronically less favored.
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The Solution (Sandmeyer Route): To force the chlorine into the C3 position, one must utilize

a pathway that is independent of electrophilic aromatic substitution rules, such as the

Sandmeyer reaction starting from a nitrogen-containing precursor.[1]

Validated Synthetic Workflow
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Figure 1: Mechanistic divergence between direct chlorination (yielding incorrect isomers) and

the amino-precursor route required to isolate high-purity 3-chloro-2-methoxyphenol.

Analytical Validation Protocols
In drug development, distinguishing the 3-chloro isomer from the 4-chloro impurity is non-

negotiable. The following protocols provide self-validating confirmation of identity.
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Protocol A: GC-MS with TMS Derivatization
Chlorophenols are polar and prone to peak tailing/adsorption in GC liners. Silylation is required

for robust quantification.

Reagents:

BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

Solvent: Anhydrous Pyridine or Ethyl Acetate.

Step-by-Step Methodology:

Sample Prep: Dissolve 1 mg of 3-chloro-2-methoxyphenol in 1 mL of Ethyl Acetate.

Derivatization: Add 100 µL of BSTFA (+1% TMCS).

Incubation: Seal vial and heat at 60°C for 30 minutes. Causality: Heat ensures complete

conversion of the sterically hindered phenol group to the trimethylsilyl (TMS) ether.

Injection: Inject 1 µL into GC-MS (Split 1:50).

Validation Criteria:

Parent Ion Shift: The molecular ion (

) must shift from 158 (native) to 230 (TMS-derivative,

).

Isotope Pattern: Observe the characteristic Chlorine isotope cluster (

and

in a 3:1 ratio).

Retention Time: The 3-chloro isomer (ortho-substituted) typically elutes earlier than the 4-

chloro isomer due to the "ortho effect" (intramolecular shielding reducing polarity).

Protocol B: 1H-NMR Structural Confirmation
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NMR is the definitive method to rule out the 4-chloro isomer.

Solvent:

[1]

Key Diagnostic Signals:

3-Chloro Isomer (Target): The aromatic region will show a specific ABC pattern (or AMX

depending on field strength) for the three adjacent protons (H4, H5, H6).[1]

4-Chloro Isomer (Impurity): Shows an ABX pattern with a large para coupling constant,

which is absent in the 3-chloro isomer.

Methoxy Peak: Singlet at ~3.9 ppm.

Pharmaceutical & Environmental Utility[1]
Drug Development Scaffold
3-Chloro-2-methoxyphenol acts as a "privileged scaffold" in medicinal chemistry. The chlorine

atom at the C3 position provides:

Metabolic Blocking: It blocks the metabolically labile position ortho to the methoxy group,

potentially increasing the half-life (

) of the drug candidate.

Lipophilicity Modulation: The chlorine increases

by approximately 0.7 units compared to guaiacol, enhancing blood-brain barrier (BBB)
penetration for CNS targets.

Environmental Marker
In environmental science, this molecule is a specific indicator of anthropogenic chlorination.[1]

Source: It is not naturally occurring. It forms when lignin (wood pulp) containing guaiacyl

units interacts with chlorine bleaching agents.
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Detection: Its presence in water samples serves as a forensic marker for paper mill effluent

contamination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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